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Compound of Interest

Compound Name:
3-(Tert-

butoxycarbonyl)phenylboronic acid

Cat. No.: B1271543 Get Quote

An In-depth Technical Guide to 3-(Tert-butoxycarbonyl)phenylboronic Acid

Introduction
3-(Tert-butoxycarbonyl)phenylboronic acid is a versatile organic compound widely utilized in

medicinal chemistry, organic synthesis, and materials science.[1] Its structure, featuring a

phenyl ring functionalized with both a boronic acid group and a tert-butoxycarbonyl (Boc)

protecting group, imparts unique reactivity and stability.[1] This makes it a valuable building

block, particularly in the synthesis of complex organic molecules and pharmaceutical

intermediates.[1][2] This guide provides a comprehensive overview of its chemical properties,

synthesis, reactivity, and applications, tailored for researchers and professionals in drug

development.

Chemical and Physical Properties
3-(Tert-butoxycarbonyl)phenylboronic acid is typically a white to off-white or light yellow

crystalline powder.[1][3] The tert-butoxycarbonyl (Boc) group enhances its stability and allows

for controlled, selective reactions.[1][2]
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Property Value References

CAS Number 220210-56-0 [3][4]

Molecular Formula C₁₁H₁₅BO₄ [1][3][4][5]

Molecular Weight 222.05 g/mol [1][3][4][5]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 102 °C [1]

Boiling Point 375°C at 760 mmHg [6]

Purity Typically ≥95-98% [1][3][4]

Synonyms

3-(tert-

Butoxycarbonyl)benzeneboroni

c acid, tert-Butyl 3-

boronobenzoate

[1][3][6]

Spectroscopic Data
While full spectra require direct experimental acquisition, the following table summarizes the

expected spectroscopic characteristics based on the compound's structure and data from

analogous phenylboronic acids.
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Spectroscopy Expected Characteristics

¹H NMR

Signals corresponding to the protons on the

aromatic ring, the tert-butyl group (a

characteristic singlet at ~1.6 ppm), and the

acidic protons of the boronic acid group (which

may be broad or exchangeable).

¹³C NMR

Resonances for the aromatic carbons, the

carbonyl carbon of the ester, the quaternary

carbon of the tert-butyl group, and the methyl

carbons of the tert-butyl group. The carbon

attached to the boron atom may be difficult to

detect.[7]

FT-IR

Characteristic absorption bands for O-H

stretching of the boronic acid, C=O stretching of

the ester group (~1700-1730 cm⁻¹), C-O

stretching, and B-O stretching (~1320-1380

cm⁻¹).[8][9]

Mass Spectrometry

The monoisotopic mass is 222.1063391 g/mol .

[5] Analysis can reveal the molecular ion peak

corresponding to this mass.

Synthesis and Experimental Protocols
A common method for preparing 3-(tert-butoxycarbonyl)phenylboronic acid involves a one-

pot synthesis from 3-carboxybenzeneboronic acid.[3][10]

Experimental Protocol: One-Pot Synthesis
This protocol is adapted from established procedures.[3][10]

Materials:

3-Carboxybenzeneboronic acid

Tetrahydrofuran (THF)
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Thionyl chloride (SOCl₂)

Potassium tert-butoxide

Acetic acid

Petroleum ether

Water

Procedure:

Under a nitrogen atmosphere, charge a 10L glass reactor equipped with a mechanical stirrer,

thermometer, and constant pressure dropping funnel with 3 moles of 3-

carboxybenzeneboronic acid and 4 kg of tetrahydrofuran.[3]

While stirring and under reflux, add 4.5 moles of thionyl chloride dropwise. Continue the

reaction for 4 hours.[3]

Cool the reaction mixture to 0-5°C.[3]

Add 7.5 moles of potassium tert-butoxide in batches, ensuring the temperature remains

controlled.[3]

After the addition is complete, continue stirring for 1 hour.[3]

Add 2 kg of water to the reaction mixture, followed by acidification with acetic acid.[3]

Allow the mixture to settle and separate the layers.[3]

Concentrate the organic phase to obtain the crude product.[3]

Recrystallize the crude product from 2 kg of petroleum ether to yield the final solid product.

[3]

This method can achieve a molar yield of up to 95% with a purity of 98%.[3]
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Synthesis Workflow

1. React 3-Carboxybenzeneboronic Acid
with Thionyl Chloride in THF

2. Cool Mixture to 0-5°C

3. Add Potassium tert-butoxide

4. Quench with Water and Acidify

5. Separate Organic Phase

6. Concentrate to Crude Product

7. Recrystallize from Petroleum Ether

Final Product:
3-(tert-butoxycarbonyl)phenylboronic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(tert-butoxycarbonyl)phenylboronic acid.
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Reactivity and Core Applications
The primary utility of this compound stems from its role as a reagent in Suzuki-Miyaura cross-

coupling reactions and its ability to interact with diols.

Suzuki-Miyaura Cross-Coupling Reactions
3-(Tert-butoxycarbonyl)phenylboronic acid is a cornerstone reagent for Suzuki-Miyaura

cross-coupling, a powerful method for forming carbon-carbon bonds, particularly for creating

biaryl structures.[1][2][4] This reaction is fundamental in synthesizing complex molecules for

pharmaceuticals and advanced materials.[11][12]

Generalized Suzuki-Miyaura Coupling

Reactants

3-(tert-butoxycarbonyl)
phenylboronic acid

Palladium(0) Catalyst
(e.g., Pd(PPh₃)₄)

Aryl/Vinyl Halide
(R-X)

Coupled Product
(Biaryl Compound)

Aqueous Base
(e.g., Na₂CO₃, K₂CO₃)

Click to download full resolution via product page

Caption: Key components of the Suzuki-Miyaura cross-coupling reaction.

Typical Reaction Conditions: The efficiency of the Suzuki coupling depends on the choice of

catalyst, solvent, and base.
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Reactants Catalyst Solvent Base
Temperatur
e

Yield

Aryl Halide +

Aryl Boronic

Acid

Palladium(0)

Toluene,

Ethanol, or n-

Propanol

Na₂CO₃,

K₂CO₃, or

KOH

60-100°C 75-95%

Vinyl Halide +

Aryl Boronic

Acid

Palladium(0) Ethanol
Na₂CO₃ or

KOH
60-80°C 70-90%

Note: Conditions are generalized and require optimization for specific substrates.[4][11][13]

Applications in Drug Discovery and Development
This boronic acid derivative is a key intermediate in the synthesis of pharmaceuticals.[1][14] Its

ability to participate in predictable C-C bond formation makes it invaluable for constructing the

core scaffolds of drug candidates.[2] Notably, it is used in the synthesis of the API Lumacaftor.

[14] The boronic acid moiety itself is of significant interest due to its ability to form reversible

covalent bonds with diols, a property exploited in designing enzyme inhibitors, particularly for

serine proteases.[4]
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Drug Discovery Application Workflow

Start: Building Block
3-(tert-butoxycarbonyl)

phenylboronic acid

Suzuki Coupling
(Core Scaffold Synthesis)

Further Chemical Modification

Library of Candidate Compounds

High-Throughput Screening
(Biological Assays)

Lead Compound Identification

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Caption: Role of the boronic acid as a building block in drug discovery.
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Other Applications
Materials Science: Used in the synthesis of advanced polymers and nanomaterials for

applications like biosensors and drug delivery systems.[1][4]

Bioconjugation: Facilitates the attachment of biomolecules to surfaces or other molecules,

which is crucial for diagnostics and targeted therapies.[4][15]

Safety and Handling
Based on available Safety Data Sheets (SDS), 3-(tert-butoxycarbonyl)phenylboronic acid is

classified as an irritant.

Hazards: Causes skin irritation and serious eye irritation.[16][17] May cause respiratory

irritation.[17]

Precautions: Wear protective gloves, eye protection, and face protection.[16][17] Wash skin

thoroughly after handling.[16] Use in a well-ventilated area and avoid creating dust.[16][17]

First Aid: In case of skin contact, wash with plenty of water.[16] If in eyes, rinse cautiously

with water for several minutes.[18] If inhaled, move the person to fresh air.[18]

Storage: Store at room temperature in a dry, tightly sealed container.[1][6][19] The compound

may be moisture-sensitive.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1271543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

